2-Amino-3-(3-fluorophenyl)propanamide

• Molecular Formula: C9H11FN2O
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 2-amino-3-(3-fluorophenyl)propanamide
• InChI: InChI=1S/C9H11FN2O/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key: BEILCIJLUWRWEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CC(C(=O)N)N

Description

2-Amino-3-(3-fluorophenyl)propanamide is a fluorinated aromatic propanamide derivative characterized by a primary amine group at the second carbon and a 3-fluorophenyl substituent at the third carbon of the propanamide backbone. Its molecular formula is C₉H₁₁FN₂O, with a molecular weight of 182.20 g/mol (). This compound is listed as discontinued by CymitQuimica, though its structural analogs are actively studied for applications in medicinal chemistry and diagnostics ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(3-fluorophenyl)propanamide typically involves the reaction of 3-fluorobenzaldehyde with nitromethane to form 3-fluoro-β-nitrostyrene. This intermediate is then reduced to 3-fluoro-β-phenylethylamine, which undergoes acylation with a suitable acylating agent to yield the final product .

Industrial Production Methods

Industrial production methods for 2-Amino-3-(3-fluorophenyl)propanamide may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-efficiency catalysts, and automated purification systems to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(3-fluorophenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The fluorine atom can be substituted with other halogens or functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Halogenation reactions often use reagents like chlorine (Cl2) or bromine (Br2) in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce alcohol derivatives .

Scientific Research Applications

2-Amino-3-(3-fluorophenyl)propanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Amino-3-(3-fluorophenyl)propanamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the fluorophenyl group can engage in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogs with Fluorine Substitution

Fluorine substitution is a common strategy to optimize pharmacokinetic properties. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological/Physical Data	Reference
2-Amino-3-(3-fluorophenyl)propanamide	C₉H₁₁FN₂O	182.20	3-fluorophenyl, primary amine	Discontinued (CymitQuimica)
3-Amino-N-(3-fluorophenyl)propanamide	C₉H₁₁FN₂O	182.20	3-fluorophenyl, amine at C3	Superior LOD/LOQ for VOC detection
2-[(3-Fluorophenyl)amino]-N-methylpropanamide	C₁₀H₁₃FN₂O	196.22	N-methyl, 3-fluorophenylamino	No activity data reported
3-Amino-2-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylpropanamide HCl	C₁₃H₁₈ClFN₂O₂	300.75	Fluorine, methoxy, N-methyl, HCl salt	High-purity pharmaceutical/agrochemical use

Key Findings :

• Positional Isomerism: 3-Amino-N-(3-fluorophenyl)propanamide () shares the same molecular formula as the target compound but differs in amine placement (C3 vs. C2). This structural variation leads to enhanced analytical performance, with a lower limit of detection (LOD) for 3-fluoroaniline in bacterial assays compared to non-fluorinated analogs .
• N-Methylation: N-methylation in 2-[(3-fluorophenyl)amino]-N-methylpropanamide increases molecular weight and may alter solubility or metabolic stability, though biological data are lacking .

Analogs with Varied Aromatic Substitutions

Replacing fluorine with other groups modulates target interactions:

Compound Name	Molecular Formula	Substituents	Biological Activity/Notes	Reference
2-Amino-3-(4-hydroxyphenyl)propanamide (Tyrosinamide)	C₉H₁₂N₂O₂	4-hydroxyphenyl	Mimics tyrosine; essential for enzyme activity
2-Amino-3-(1H-indol-3-yl)propanamide	C₁₁H₁₃N₃O	Indole ring	Potential CNS activity; characterized via ESI/MS
2-Amino-3-(benzyloxy)-N-(4-phenylthiazol-2-yl)propanamide	C₁₉H₁₉N₃O₂S	Benzyloxy, thiazole	Low activity in unspecified assays

Key Findings :

• Hydroxyl vs.
• Heterocyclic Modifications : Thiazole- or indole-containing analogs () show varied bioactivity, suggesting that aromatic heterocycles can fine-tune target selectivity.

Biological Activity

2-Amino-3-(3-fluorophenyl)propanamide is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores the biological activity of this compound, examining its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-Amino-3-(3-fluorophenyl)propanamide is C9H10FNO, featuring an amino group, a fluorinated phenyl group, and a propanamide backbone. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the compound, which can influence its biological interactions.

The biological activity of 2-Amino-3-(3-fluorophenyl)propanamide is primarily attributed to its interaction with various biological targets:

• Androgen Receptor Modulation : Research indicates that derivatives of propanamide can act as selective androgen receptor degraders (SARDs). The introduction of specific substituents, such as fluorine, can significantly enhance binding affinity and degradation activity against androgen receptors .
• TRPV1 Antagonism : Compounds structurally related to 2-Amino-3-(3-fluorophenyl)propanamide have been evaluated for their antagonistic effects on the TRPV1 receptor, which is implicated in pain signaling. For instance, certain derivatives exhibit high potency as TRPV1 antagonists, suggesting that modifications to the propanamide structure can yield significant analgesic activity .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications on the phenyl ring and amino group significantly affect the biological activity:

• Fluorine Substitution : The introduction of fluorine at the para or meta positions on the phenyl ring has been shown to enhance binding affinity and biological efficacy. For example, a para-fluoro substitution resulted in improved androgen receptor degradation compared to non-fluorinated analogs .
• Hydrophobic Interactions : The hydrophobic nature of substituents at the C-region of the ligand contributes to higher binding potency. Specific hydrophobic interactions are critical for achieving effective receptor binding and subsequent biological response .

Case Studies

Several studies have explored the biological effects of compounds related to 2-Amino-3-(3-fluorophenyl)propanamide:

• Androgen Receptor Degradation : A study demonstrated that certain derivatives showed significant androgen receptor degradation with IC50 values in the low micromolar range. For instance, one compound exhibited 100% degradation at a concentration of 0.226 µM .
• Pain Relief Efficacy : In animal models, compounds with similar structures have shown strong analgesic properties. One particular derivative was reported to be over 100 times more potent than its parent compound in antagonizing capsaicin-induced pain responses .

Biological Activity Summary Table

Activity Type	Target	IC50/Binding Affinity	Comments
Androgen Receptor Degradation	AR (Androgen Receptor)	0.14 µM	Potent partial antagonist
TRPV1 Antagonism	TRPV1	0.2 nM	Strong analgesic activity in neuropathic models
Capsaicin Antagonism	TRPV1	6.3 nM	Superior potency compared to parent compounds